{1-[4-(2-hydroxyethoxy)benzyl]-3-piperidinyl}(1-naphthyl)methanone

• IUPAC Name: [1-[[4-(2-hydroxyethoxy)phenyl]methyl]piperidin-3-yl]-naphthalen-1-ylmethanone
• InChI: InChI=1S/C25H27NO3/c27-15-16-29-22-12-10-19(11-13-22)17-26-14-4-7-21(18-26)25(28)24-9-3-6-20-5-1-2-8-23(20)24/h1-3,5-6,8-13,21,27H,4,7,14-18H2
• InChI Key: ISLUBIWXNTWZFE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC=C(C=C2)OCCO)C(=O)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C25H27NO3
• Molecular Weight: 389.5 g/mol

Description

{1-[4-(2-hydroxyethoxy)benzyl]-3-piperidinyl}(1-naphthyl)methanone, also known as JNJ-42153605, is a selective and potent antagonist of the orexin-1 receptor. Orexin-1 receptor antagonists have been studied for their potential therapeutic use in treating sleep disorders, obesity, and addiction.

Mechanism of Action

{1-[4-(2-hydroxyethoxy)benzyl]-3-piperidinyl}(1-naphthyl)methanone selectively blocks the orexin-1 receptor, which plays a key role in regulating wakefulness and arousal. By blocking this receptor, {1-[4-(2-hydroxyethoxy)benzyl]-3-piperidinyl}(1-naphthyl)methanone has been shown to decrease wakefulness and increase sleep time in animal models.
Biochemical and Physiological Effects:
{1-[4-(2-hydroxyethoxy)benzyl]-3-piperidinyl}(1-naphthyl)methanone has been shown to decrease wakefulness and increase sleep time in animal models. It has also been shown to decrease food intake and body weight in obese rats. Additionally, {1-[4-(2-hydroxyethoxy)benzyl]-3-piperidinyl}(1-naphthyl)methanone has been shown to reduce drug-seeking behavior in animal models of addiction.

Advantages and Limitations for Lab Experiments

One advantage of using {1-[4-(2-hydroxyethoxy)benzyl]-3-piperidinyl}(1-naphthyl)methanone in lab experiments is its selectivity for the orexin-1 receptor, which allows for more targeted studies of the receptor's role in regulating wakefulness and arousal. However, one limitation is that {1-[4-(2-hydroxyethoxy)benzyl]-3-piperidinyl}(1-naphthyl)methanone has only been studied in animal models, and its effects in humans may differ.

Future Directions

Future research on {1-[4-(2-hydroxyethoxy)benzyl]-3-piperidinyl}(1-naphthyl)methanone could focus on its potential therapeutic use in treating sleep disorders, obesity, and addiction in humans. Additionally, further studies could investigate the long-term effects of {1-[4-(2-hydroxyethoxy)benzyl]-3-piperidinyl}(1-naphthyl)methanone on wakefulness and arousal, as well as its potential side effects.

Synthesis Methods

The synthesis of {1-[4-(2-hydroxyethoxy)benzyl]-3-piperidinyl}(1-naphthyl)methanone involves the reaction of 1-naphthylmethanamine with 4-(2-hydroxyethoxy)benzaldehyde, followed by the reduction of the resulting Schiff base with sodium borohydride. The resulting amine is then reacted with 3-(4-chlorophenyl)piperidine-3-carboxylic acid chloride to form the final product.

Scientific Research Applications

{1-[4-(2-hydroxyethoxy)benzyl]-3-piperidinyl}(1-naphthyl)methanone has been studied extensively for its potential therapeutic use in treating sleep disorders, particularly insomnia. It has also been studied for its potential use in treating obesity and addiction.